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Compound of Interest

Compound Name: Rheunervol

CAS No.: 79234-27-8

Cat. No.: B1216182

Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling any chemical substance. This document provides

essential, immediate safety and logistical information for the handling of Rheunervol, a topical

cream with active ingredients including 1.5% racemic camphor. The following procedural

guidance is based on the safety profiles of its constituent ingredients, ensuring a

comprehensive approach to laboratory safety and chemical handling.

Personal Protective Equipment (PPE)
The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling Rheunervol and its components. The level of protection should be based on a risk

assessment of the specific procedures being performed.
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Component

Hazard

Engineering

Controls

Hand

Protection

Eye/Face

Protection

Skin and

Body

Protection

Respiratory

Protection

Rheunervol

(as a mixture)

Well-

ventilated

area.

Nitrile rubber

gloves.

Safety

glasses with

side-shields.

Lab coat.

Not required

for normal

handling of

small

quantities.

Camphor

(Solid)

Use in a well-

ventilated

area or a

chemical

fume hood.[1]

Protective

gloves.[1]

Safety

glasses or

goggles.[1][2]

Protective

clothing.[1]

Not required

for small

quantities in a

well-

ventilated

area. Use a

respirator

with an

approved

filter if dust is

generated.[3]

2-Propanol

(Isopropyl

Alcohol)

Use in a well-

ventilated

area. Keep

away from

ignition

sources.[4][5]

[6][7]

Protective

gloves.[4]

Safety

glasses.[4]
Lab coat.

Not required

for small

quantities in a

well-

ventilated

area. Avoid

inhalation of

vapor.[4]

Sodium

Hydroxide

(Solid/Solutio

n)

Use in a well-

ventilated

area.

Chemical

resistant

gloves (e.g.,

nitrile,

neoprene).[8]

[9]

Chemical

safety

goggles or

face shield.[8]

[9][10]

Lab coat,

apron, or

other

protective

clothing to

prevent skin

contact.[8][9]

[10]

Not required

for handling

pellets in a

well-

ventilated

area. Use a

respirator if

dust is
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generated.

[11]

Operational Plan for Safe Handling
A systematic approach to handling Rheunervol in a laboratory setting is crucial to minimize

exposure and ensure safety.

1. Preparation and Precautionary Measures:

Ensure a well-ventilated workspace.

Have an eyewash station and safety shower readily accessible.[12]

Verify that all necessary PPE is available and in good condition.

Review the Safety Data Sheets (SDS) for all components, particularly Camphor, 2-Propanol,

and Sodium Hydroxide.

2. Handling Procedure:

Wear the appropriate PPE as outlined in the table above.

When weighing or transferring solid components like camphor, do so in a manner that

minimizes dust generation.[13]

Avoid direct contact with the skin and eyes.[4][14]

After handling, wash hands thoroughly with soap and water.[1][8][13]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[8][15]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical advice if irritation develops.[1][8][15]
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[1][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][16]

Disposal Plan
Proper disposal of Rheunervol and related waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Used Containers: The consumer product packaging for Rheunervol suggests that the used

tube and folding box can be disposed of as household waste.[2][15][17]

Laboratory Waste: For laboratory-generated waste containing Rheunervol or its

components, disposal should follow institutional and local regulations for chemical waste.

Solid Waste: Contaminated materials such as gloves, paper towels, and weighing papers

should be collected in a designated, sealed container for chemical waste.

Liquid Waste: Unused Rheunervol or solutions containing its components should be

disposed of as chemical waste. Do not pour down the drain.

Decontamination: All surfaces and equipment that have come into contact with Rheunervol
should be cleaned thoroughly after use.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Rheunervol in a

laboratory setting.
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Safe Handling Workflow for Rheunervol
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Caption: Workflow for the safe handling of Rheunervol in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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